Cas no 2172113-16-3 (5-(2-fluoro-4-methylphenyl)pyrimidine)

• Product Name: 5-(2-fluoro-4-methylphenyl)pyrimidine
• CAS No: 2172113-16-3
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 6149738
• PubChem ID: 140257920
• Update Time: 2025-08-05

5-(2-fluoro-4-methylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methylphenyl)pyrimidine
• 2172113-16-3
• EN300-1585972

• Inchi： 1S/C11H9FN2/c1-8-2-3-10(11(12)4-8)9-5-13-7-14-6-9/h2-7H,1H3
• InChI Key： RYDBAHRFDWAEEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1=CN=CN=C1

Computed Properties

• Exact Mass: 188.07497646g/mol
• Monoisotopic Mass: 188.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-(2-fluoro-4-methylphenyl)pyrimidine

5-(2-Fluoro-4-Methylphenyl)Pyrimidine: A Comprehensive Overview

The compound 5-(2-fluoro-4-methylphenyl)pyrimidine, with the CAS number 2172113-16-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely studied for their diverse applications. The structure of 5-(2-fluoro-4-methylphenyl)pyrimidine consists of a pyrimidine ring fused with a fluorinated aromatic ring, which imparts unique electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2-fluoro-4-methylphenyl)pyrimidine through various routes. One notable method involves the palladium-catalyzed coupling reactions, which allow for precise control over the substitution patterns on the aromatic ring. This approach has been extensively explored in recent studies, demonstrating high yields and excellent regioselectivity. The ability to synthesize this compound in large quantities has facilitated its application in various research domains.

The electronic properties of 5-(2-fluoro-4-methylphenyl)pyrimidine make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as a building block for organic semiconductors, where its unique combination of electron-withdrawing and electron-donating groups can modulate charge transport properties. Recent studies have shown that incorporating this compound into field-effect transistors (FETs) can enhance carrier mobility, making it a promising material for next-generation electronic devices.

In the realm of pharmacology, 5-(2-fluoro-4-methylphenyl)pyrimidine has emerged as a valuable lead compound for drug discovery. Its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been extensively studied. For instance, a recent study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding has opened new avenues for its application in anti-cancer drug development.

Moreover, the steric and electronic versatility of 5-(2-fluoro-4-methylphenyl)pyrimidine makes it an ideal substrate for further functionalization. Chemists have explored its use as a precursor for constructing more complex molecules with enhanced bioactivity or electronic properties. For example, researchers have successfully appended additional functional groups to this compound to create derivatives with improved solubility and bioavailability.

From a materials science perspective, 5-(2-fluoro-4-methylphenyl)pyrimidine has been investigated as a component in advanced materials such as organic photovoltaics (OPVs) and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes with other organic semiconductors has been leveraged to enhance device performance. Recent breakthroughs in this area have demonstrated that incorporating this compound into OPV architectures can significantly improve power conversion efficiency (PCE), making it a valuable material for renewable energy applications.

In summary, 5-(2-fluoro-4-methylphenyl)pyrimidine is a multifaceted compound with remarkable potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and materials chemistry, positions it as a key player in future innovations. As research continues to uncover new applications and properties of this compound, its role in driving scientific progress is expected to grow exponentially.